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Introduction
Understanding the composition of the protosolar nebula is fundamental to unraveling the

processes that governed the formation and evolution of our solar system. Noble gases, due to

their inert nature, serve as pristine tracers of early solar system materials. Among these, the

primordial isotopes of argon—specifically Argon-36 (³⁶Ar) and Argon-38 (³⁸Ar)—provide a

crucial baseline for the initial isotopic distribution in the gas and dust cloud from which the Sun,

planets, and meteorites formed. This technical guide provides a comprehensive overview of the

primordial argon-38 composition of the solar system, detailing the quantitative data derived

from various solar system bodies and the sophisticated experimental protocols used to obtain

these measurements.

Primordial argon refers to the isotopes present in the solar system's formative stages,

predating the significant production of radiogenic ⁴⁰Ar from the decay of Potassium-40 (⁴⁰K).[1]

The isotopic ratio of ³⁶Ar to ³⁸Ar is a key metric, as it is not significantly altered by

nucleosynthetic processes within the Sun and is largely preserved in the least altered materials

from the early solar system. By comparing this primordial ratio, primarily determined from solar
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wind and primitive meteorites, to the ratios observed in planetary atmospheres, we can deduce

the extent of atmospheric loss and other evolutionary processes that have shaped these

bodies over geologic time.[2]

Data Presentation: Argon Isotopic Ratios in the
Solar System
The primordial ³⁶Ar/³⁸Ar ratio of the solar nebula is best represented by direct measurements of

the Sun's composition via solar wind analysis and the composition of Jupiter's atmosphere,

which trapped a significant fraction of nebular gas.[3] These values are contrasted with those

from primitive meteorites and the significantly altered atmospheric ratios of terrestrial planets

like Earth and Mars.
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Source / Reservoir Measurement Origin
³⁶Ar/³⁸Ar Isotopic

Ratio
Significance

Solar Wind
NASA Genesis

Mission
5.5005 ± 0.0040[4]

Represents the

current composition of

the solar convective

zone, considered the

best proxy for the bulk

protosolar nebula.[5]

Jupiter
Galileo Probe Mass

Spectrometer
5.6 ± 0.25

As a gas giant,

Jupiter's massive

atmosphere retained

the primordial

composition of the

nebular gas it

accreted.[3]

Meteoritic "Phase Q"
Carbonaceous

Chondrites
5.34 ± 0.02[6][7]

"Phase Q" is a

carbonaceous carrier

phase in primitive

meteorites that

trapped primordial

noble gases from the

solar nebula.[7]

Mars Atmosphere
Curiosity Rover (SAM

Instrument)
4.2 ± 0.1[3]

The lower ratio

compared to

primordial values

indicates significant

atmospheric loss,

preferentially

removing the lighter

³⁶Ar isotope over

billions of years.[2][3]

Earth Atmosphere Atmospheric

Composition

5.32 Calculated from

standard atmospheric

abundances (³⁶Ar:

0.334%, ³⁸Ar:
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0.0630%).[8] The

Earth's primordial

argon has been

overwhelmingly

diluted by radiogenic

⁴⁰Ar from the decay of

⁴⁰K.[8]

Experimental Protocols
The determination of argon isotopic ratios in extraterrestrial materials requires highly

specialized and sensitive analytical techniques to measure minute quantities of gas while

avoiding terrestrial contamination.

Sample Acquisition
Solar Wind (Genesis Mission): The NASA Genesis mission utilized ultra-pure collector arrays

made of materials like silicon, sapphire, and diamond to passively collect solar wind

particles.[8] The spacecraft was positioned at the Earth-Sun L1 Lagrange point to be

exposed to the solar wind outside of Earth's magnetosphere.[9] Different arrays were

exposed to different solar wind regimes (e.g., low-speed, high-speed, and coronal mass

ejections) to test for isotopic fractionation.[9] After a 2.5-year collection period, the samples

were returned to Earth for laboratory analysis.[4]

Meteorites: Samples are derived from primitive chondrites, such as carbonaceous

chondrites, which are fragments of asteroids that have remained largely unaltered since the

formation of the solar system. These meteorites contain trapped noble gases within specific

carrier phases like the carbonaceous "Phase Q".[7]

Noble Gas Extraction from Meteorites
The primary method for releasing trapped noble gases from meteorite samples is through

controlled heating in an ultra-high vacuum (UHV) system.

Stepped Heating: Samples are heated to progressively higher temperatures in a series of

steps. Gas fractions released at each temperature are collected and analyzed separately.

This allows for the separation of different noble gas components, such as primordial gases
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trapped in Phase Q, cosmogenic gases produced by cosmic-ray exposure, and terrestrial

atmospheric contamination, which are released at different temperatures.[7]

Laser Ablation/Heating: A high-power laser (e.g., CO₂ or Nd:YAG) is used to heat a specific

spot on the sample or the entire sample in a UHV chamber.[3] This technique allows for the

analysis of very small sample sizes, including individual mineral grains.

Noble Gas Analysis: Mass Spectrometry
Once extracted, the gas is purified by removing active gases (like H₂O, CO₂, N₂) using getters.

The purified noble gas sample is then introduced into a high-sensitivity, static vacuum mass

spectrometer.

Instrumentation: Specialized noble gas mass spectrometers (e.g., Noblesse) are used, which

are magnetic sector instruments capable of multicollection.[4] This allows for the

simultaneous measurement of different isotopes (e.g., ³⁶Ar, ³⁸Ar, and ⁴⁰Ar) on different

detectors (electron multipliers or Faraday cups), significantly improving precision.[4]

Isotope Ratio Measurement: The mass spectrometer separates the argon isotopes based on

their mass-to-charge ratio. The ion beams for each isotope are measured, and the ratio of

their intensities provides the isotopic ratio.

Corrections and Calibrations: The raw data must be corrected for instrumental mass

fractionation, background levels (blanks), and contributions from other components. For

meteorites, this involves deconvoluting the measured gas into trapped (primordial),

cosmogenic, and atmospheric components based on their known isotopic signatures. For

instance, cosmogenic argon has a very different ³⁶Ar/³⁸Ar ratio (typically ~0.65) compared to

the primordial value.

Visualizations: Workflows and Relationships
The following diagrams illustrate the experimental workflow for argon isotope analysis and the

relationship between different argon reservoirs in the solar system.
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Experimental Workflow for Argon Isotope Analysis

Solar Wind Sample Path Meteorite Sample Path

Common Analysis Path

1a. Solar Wind Collection
(Genesis Mission Collectors)

2a. Sample Return
to Earth

3a. Gas Extraction
(Laser Heating in UHV)

4. Gas Purification
(Removal of Active Gases)

1b. Meteorite
Recovery

2b. Sample Preparation
(Crushing, Mineral Separation)

3b. Gas Extraction
(Stepped Heating in UHV)

5. Isotopic Analysis
(Noble Gas Mass Spectrometer)

6. Data Processing & Correction
(Blanks, Mass Fractionation,
Component Deconvolution)

7. Final Isotopic Ratios
(e.g., ³⁶Ar/³⁸Ar)

Click to download full resolution via product page

Caption: Workflow for analyzing primordial argon in solar wind and meteorite samples.
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Argon Isotope Reservoirs in the Solar System

Primordial Composition (³⁶Ar/³⁸Ar ≈ 5.3-5.6)
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(Initial State)

Sun / Solar Wind
(³⁶Ar/³⁸Ar = 5.50)

Accretion

Jupiter
(³⁶Ar/³⁸Ar = 5.6)

Accretion

Primitive Meteorites
(Phase Q: ³⁶Ar/³⁸Ar = 5.34)

Gas Trapping

Mars Atmosphere
(³⁶Ar/³⁸Ar = 4.2)

Initial Accretion

Earth Atmosphere
(³⁶Ar/³⁸Ar = 5.32)

(Dominated by ⁴⁰Ar)

Initial Accretion

Atmospheric
Escape

Radiogenic ⁴⁰Ar
Production

Click to download full resolution via product page

Caption: Relationships between primordial and evolved argon reservoirs in the solar system.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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